N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-12-5-6-15(13(2)9-12)11-19(4)17(21)14-7-8-18(3)16(20)10-14/h5-10H,11H2,1-4H3
• InChI Key: PNKXCFNEVSHLNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN(C)C(=O)C2=CC(=O)N(C=C2)C)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer treatment. It was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide works by activating the STING pathway, which is involved in the immune response to viral infections. When this compound is administered, it binds to a receptor on immune cells called STING, which then activates a signaling cascade that leads to the production of cytokines. These cytokines can then cause tumor cell death and stimulate the immune system to attack the tumor.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can cause the release of cytokines, which can lead to inflammation and immune activation. It can also cause changes in gene expression and protein synthesis in cancer cells, leading to tumor cell death.

Advantages and Limitations for Lab Experiments

N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide has several advantages for use in laboratory experiments. It is a small molecule that can be easily synthesized and purified, and it has been shown to have potent anti-tumor effects in a variety of cancer cell lines. However, there are also limitations to its use. This compound can be toxic at high doses, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide. One area of interest is in combination therapy, where this compound is used in conjunction with other cancer treatments to enhance their effectiveness. Another area of interest is in the development of new analogs of this compound that may have improved efficacy and fewer side effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in different types of cancer.

Synthesis Methods

N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide can be synthesized using a multi-step process that involves the reaction of several chemicals. The exact method of synthesis may vary depending on the specific laboratory and equipment used, but generally involves the use of organic solvents and reagents.

Scientific Research Applications

N-[(2,4-dimethylphenyl)methyl]-N,1-dimethyl-2-oxopyridine-4-carboxamide has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor effects in a variety of cancer cell lines, including lung, breast, and colon cancer. This compound works by activating the immune system and causing the release of cytokines, which can lead to tumor cell death.